Cas no 844891-24-3 (2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide)

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide structure
844891-24-3 structure
Product Name:2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
CAS No:844891-24-3
MF:C5H8N4O2
MW:156.14262008667
CID:716307
PubChem ID:2818541
Update Time:2025-04-19

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
    • 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-, hydrazide
    • 2-methyl-5-oxo-1H-pyrazole-3-carbohydrazide
    • 3-hydroxy-1-methyl-1H-pyrazole-5-carbohydrazide
    • 5-???-1-methylpyrazol-3-ol
    • HMS553G08
    • Maybridge1_004186
    • 2-Chloro-4-nitropyridine1-oxide
    • DTXSID40384775
    • JM 00213
    • FT-0708255
    • 844891-24-3
    • AKOS006280207
    • Inchi: 1S/C5H8N4O2/c1-9-3(5(11)7-6)2-4(10)8-9/h2H,6H2,1H3,(H,7,11)(H,8,10)
    • InChI Key: VUPZUFCFYRSPJZ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(NN)=O)N(C)N1

Computed Properties

  • Exact Mass: 156.06500
  • Monoisotopic Mass: 156.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • Density: 1.408
  • Refractive Index: 1.58
  • PSA: 93.17000
  • LogP: -0.17960

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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